Cas no 94442-02-1 (Benzenamine,2-[4-(2,2-dimethylpropyl)phenoxy]-)

• Product Name: Benzenamine,2-[4-(2,2-dimethylpropyl)phenoxy]-
• CAS No: 94442-02-1
• MF: C₁₇H₂₁NO
• MW: 255.354744672775
• CID: 809194
• PubChem ID: 3024359
• Update Time: 2025-04-19

Benzenamine,2-[4-(2,2-dimethylpropyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2-[4-(2,2-dimethylpropyl)phenoxy]-
• 2-(4-neopentylphenoxy)aniline
• 2-[4-(2,2-dimethylpropyl)phenoxy]aniline
• NS00040404
• EINECS 305-328-0
• LR1312SDI6
• UNII-LR1312SDI6
• 94442-02-1
• 2-(4-(2,2-DIMETHYLPROPYL)PHENOXY)BENZENAMINE
• BENZENAMINE, 2-(4-(2,2-DIMETHYLPROPYL)PHENOXY)-
• DTXSID60241492

• Inchi： 1S/C17H21NO/c1-17(2,3)12-13-8-10-14(11-9-13)19-16-7-5-4-6-15(16)18/h4-11H,12,18H2,1-3H3
• InChI Key： OJQBKBWOUORGAL-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1N)C1C=CC(=CC=1)CC(C)(C)C

Computed Properties

• Exact Mass: 255.162
• Monoisotopic Mass: 255.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.043
• Boiling Point: 354.7°Cat760mmHg
• Flash Point: 156.3°C
• Refractive Index: 1.57